Cas no 920359-38-2 (N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-(naphthalen-1-yl)-N-(pyridin-3-yl)methylacetamide)

• Product Name: N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-(naphthalen-1-yl)-N-(pyridin-3-yl)methylacetamide
• CAS No: 920359-38-2
• MF: C₂₆H₂₀ClN₃OS
• MW: 457.974503517151
• CID: 5457961
• Update Time: 2025-10-30

N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-(naphthalen-1-yl)-N-(pyridin-3-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-naphthalen-1-yl-N-(pyridin-3-ylmethyl)acetamide
• N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-(naphthalen-1-yl)-N-(pyridin-3-yl)methylacetamide

• Inchi： 1S/C26H20ClN3OS/c1-17-12-21(27)14-23-25(17)29-26(32-23)30(16-18-6-5-11-28-15-18)24(31)13-20-9-4-8-19-7-2-3-10-22(19)20/h2-12,14-15H,13,16H2,1H3
• InChI Key： BIBLAPLVJVIEJW-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=C(C)C=C(Cl)C=C2S1)CC1=CC=CN=C1)(=O)CC1=C2C(C=CC=C2)=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-(naphthalen-1-yl)-N-(pyridin-3-yl)methylacetamide

Introduction to N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-(naphthalen-1-yl)-N-(pyridin-3-yl)methylacetamide (CAS No. 920359-38-2)

N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-(naphthalen-1-yl)-N-(pyridin-3-yl)methylacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 920359-38-2, represents a novel molecular entity with a complex structural framework, featuring a benzothiazole core appended with naphthalene and pyridine moieties. The strategic arrangement of these heterocyclic aromatic systems suggests potential biological activities that are currently under extensive investigation.

The benzothiazole moiety, characterized by its 6-chloro-4-methyl substitution pattern, is a well-documented pharmacophore in drug discovery. It is known for its ability to interact with various biological targets, including enzymes and receptors, thereby modulating cellular processes. The presence of the chloro and methyl groups at specific positions enhances the electronic properties of the benzothiazole ring, influencing its reactivity and binding affinity. This structural feature has been leveraged in the design of molecules with enhanced pharmacological profiles.

The naphthalene group in the compound contributes to its hydrophobicity and stability, making it a valuable component in drug molecules designed for oral administration or systemic delivery. The interaction between the naphthalene ring and other parts of the molecule can also influence the overall conformation and bioavailability of the compound. Additionally, the pyridine moiety, specifically at the 3-position, introduces basicity to the molecule, which can be crucial for interactions with acidic biological targets such as enzymes or proteins.

The acetamide functional group at the terminal position of the molecule plays a critical role in modulating solubility and metabolic stability. Acetamides are frequently incorporated into drug molecules due to their favorable pharmacokinetic properties and ability to enhance binding affinity through hydrogen bonding interactions. The combination of these structural elements in N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-(naphthalen-1-yl)-N-(pyridin-3-yl)methylacetamide creates a multifaceted molecular scaffold that is likely to exhibit a range of biological activities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of complex molecules like N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-(naphthalen-1-yl)-N-(pyridin-3-yl)methylacetamide with greater accuracy. These tools have been instrumental in identifying potential binding interactions with target proteins and enzymes, providing insights into the compound's mechanism of action. Preliminary computational studies suggest that this molecule may interact with enzymes involved in inflammatory pathways, making it a promising candidate for further exploration in therapeutic applications.

In vitro studies have begun to elucidate the pharmacological profile of N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-(naphthalen-1-y)-N-(pyridin -3 -y) methylacetamide. Initial experiments have demonstrated modest activity against certain enzymatic targets, indicating potential therapeutic benefits. However, further research is needed to fully characterize its efficacy and safety profile. The compound's ability to modulate enzymatic activity may make it relevant for treating conditions associated with dysregulated inflammatory responses or metabolic pathways.

The synthesis of this compound represents a significant achievement in organic chemistry, showcasing the ability to construct complex molecular architectures with precise functionalization. The synthetic route involves multi-step reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce such intricate molecules on a scalable basis, facilitating their use in preclinical and clinical studies.

The development of novel drug candidates relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. N-(6-chloro -4 -methyl -1 ,3 -benzothiazol -2 -y l) -2 -(naphthalen -1 -y) -N -(pyridin -3 -y) methylacetamide exemplifies how structural diversity can lead to innovative therapeutic solutions. By combining different pharmacophoric elements into a single molecule, researchers can create compounds with tailored biological activities that may address unmet medical needs more effectively than existing treatments.

The future prospects for N-(6-chloro -4 -methyl -1 ,3 -benzothiazol -2 -y l) -2 -(naphthalen -1 -y) -N -(pyridin 3-y) methylacetamide are promising. Ongoing research aims to refine its chemical structure for improved potency and selectivity while minimizing potential side effects. Preclinical studies will be essential in evaluating its safety profile before moving into human trials. If successful, this compound could represent a significant advancement in treating various diseases by targeting key biological pathways implicated in their pathogenesis.

In conclusion,N-(6-chloro 4-methyl 1 ,3-benzothiazol 2 yl) 2 (naphthalen 1 yl) N (pyridin 3 yl)methylacetamide (CAS No .920359 38 2 ) is an intriguing molecular entity with potential therapeutic applications rooted in its unique structural features . Its combination of heterocyclic aromatic systems , strategic functionalization ,and predicted biological activities positions it as a compelling subject for further investigation . As research progresses ,this compound may contribute valuable insights into developing novel treatments for human diseases .